![molecular formula H2Al2Si2O8H2O<br>Al2Si2O5(OH)4<br>Al2H4O9Si2 B3344867 Kaolin CAS No. 95077-05-7](/img/structure/B3344867.png)
Kaolin
Description
Kaolin, also known as china clay, is a naturally occurring hydrated aluminum silicate mineral of significant importance . It is a soft white clay that is an essential ingredient in the manufacture of china and porcelain and is widely used in the making of paper, rubber, paint, and many other products . This compound is named after the hill in China (Kao-ling) from which it was mined for centuries .
Synthesis Analysis
This compound can be synthesized from this compound by employing structural modifications through impregnation with tetraethylenepentamine (TEPA) and diethanolamine (DEA) . The hydrothermal method is the most commonly used technique for synthesizing zeolite when working with this compound .Molecular Structure Analysis
This compound is a layered silicate mineral . In its natural state, this compound is a white, soft powder consisting principally of the mineral kaolinite, which, under the electron microscope, is seen to consist of roughly hexagonal, platy crystals ranging in size from about 0.1 micrometre to 10 micrometres or even larger .Chemical Reactions Analysis
The thermally induced transformation of this compound to metathis compound is simulated using molecular dynamics through a step-wise dehydroxylation approach .Physical And Chemical Properties Analysis
This compound is an odorless white to yellowish or grayish powder . It is insoluble in water but darkens and develops an earthy odor when wet . This compound has a neutral pH level, making it ideal for use in pharmaceuticals, cosmetics, and industrial mixtures because it doesn’t alter the product’s chemical composition, or promote bacterial growth .Mechanism of Action
Future Directions
The future outlook for the Kaolin market appears promising, driven by several factors. Emerging markets in Asia-Pacific and Africa are expected to witness robust growth due to rapid infrastructure development and increased manufacturing activities . There is also a need for discovering and harnessing untapped this compound reserves in the country, development of new products, and the modification of already existing products .
properties
IUPAC Name |
oxo-oxoalumanyloxy-[oxo(oxoalumanyloxy)silyl]oxysilane;dihydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Al.O5Si2.2H2O.2O/c;;1-6(2)5-7(3)4;;;;/h;;;2*1H2;;/q2*+1;-2;;;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLYAJNPCOHFWQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O=[Al]O[Si](=O)O[Si](=O)O[Al]=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2Al2Si2O8 H2O, Al2Si2O5(OH)4, Al2H4O9Si2 | |
Record name | KAOLIN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1144 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | kaolin | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Kaolin | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Kaolin appears as odorless white to yellowish or grayish powder. Contains mainly the clay mineral kaolinite (Al2O3(SiO2)2(H2O)2), a hydrous aluminosilicate. Kaolinite has mp 740-1785 °C and density 2.65 g/cm3. Kaoline is insoluble in water but darkens and develops a earthy odor when wet., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, White, yellow, or grayish powder; Darkens & develops clay-like odor when moistened; [NIOSH], WHITE POWDER., White to yellowish or grayish powder. Odorless., White to yellowish or grayish powder. [Note: When moistened, darkens & develops a clay-like odor.] | |
Record name | KAOLIN | |
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Record name | Kaolin | |
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Record name | Kaolin | |
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URL | https://haz-map.com/Agents/536 | |
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Record name | KAOLIN | |
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Record name | KAOLIN | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/233 | |
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Record name | Kaolin | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0364.html | |
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Solubility |
Insoluble (NIOSH, 2023), Insoluble in water, Insoluble in ether, Insoluble in dilute acids and alkali hydroxides, Solubility in water: insoluble, Insoluble | |
Record name | KAOLIN | |
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Record name | KAOLIN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1144 | |
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Record name | Kaolin | |
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URL | https://www.cdc.gov/niosh/npg/npgd0364.html | |
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Density |
1.8 to 2.6 (NIOSH, 2023), 2.65 g/cu cm, Most kaolin clays have medium bulk density, low abrasion, and compatibility with majority of toxicants, Grindability good if active ingredient is high mp solid: oil adsorption 30-35 g/100 g oil; bulk density, 20-40 lb/cu foot; and pH, 5-6, Relative density (water = 1): 2.6, 1.8-2.6 | |
Record name | KAOLIN | |
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Record name | KAOLIN | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/630 | |
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Record name | KAOLIN | |
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URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1144 | |
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Record name | KAOLIN | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/233 | |
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Record name | Kaolin | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0364.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) | |
Record name | KAOLIN | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25036 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | KAOLIN | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/233 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Kaolin | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0364.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Impurities |
Quartz, mica, and feldspar are often found associated with the crude mineral and is often removed through screening and elutriation., The Food Chemicals Codex specifies limits of impurities for clay (Kaolin) as: acid-soluble substances <2%; Arsenic (as As) <3 ppm; Heavy Metals (as Pb) <40 ppm; Lead <10 ppm., Kaolin, as mined, contains other minerals including quartz, muscovite, and altered feldspars. | |
Record name | KAOLIN | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/630 | |
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Color/Form |
White or yellowish-white, earhty mass or white powder; unctuous when moist, White to yellowish or grayish powder [Note: When moistened, darkens...], Triclinic, White or near white ... pseudohexagonal flakes, Fine white to light-yellow powder | |
CAS RN |
1332-58-7, 95077-05-7 | |
Record name | KAOLIN | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25036 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Kaolin [USP:JAN] | |
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Record name | Kaolin | |
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Record name | Kaolin | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.108 | |
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Record name | Kaolin | |
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Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1144 | |
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Record name | KAOLIN | |
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Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh-rtecs/GF197D64.html | |
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